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Compound of Interest |

Compound Name: p-Chlorophenoxyethyl acrylate
CAS No.: 46464-63-5
Cat. No.: B1629256

Get Quote

High-Refractive Index Functional Monomer for
Optical & Biomedical Applications
Part 1: Executive Summary & Chemical Identity

2-Propenoic acid, 2-(4-chlorophenoxy)ethyl ester (commonly referred to as 2-(4-
Chlorophenoxy)ethyl Acrylate) is a specialized monofunctional acrylate monomer. Structurally,
it consists of a reactive vinyl group connected via an ethyl tether to a chlorinated aromatic ring.

This molecule is a critical "high-refractive index" modifier. The addition of the chlorine atom to
the phenoxy ring significantly increases the electron density and polarizability compared to
standard Phenoxyethyl Acrylate (PEA), making it valuable for optical resins, intraocular lens
materials, and UV-curable adhesives where high refractive index (RI > 1.55) is required.

Table 1: Physicochemical Profile

Note: Specific experimental data for the chlorinated analog is limited in public registries. Values
marked with () are predicted based on Structure-Activity Relationships (SAR) with the parent
compound, 2-Phenoxyethyl Acrylate (CAS 48145-04-6).*
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Property

Value | Description

Source/Rationale

Chemical Name

2-Propenoic acid, 2-(4-

chlorophenoxy)ethyl ester

IUPAC

Common Name

2-(4-Chlorophenoxy)ethyl

Industry Standard

Acrylate
Molecular Formula C11H11CIOs3 Calculated
Molecular Weight 226.66 g/mol Calculated

Physical State

Clear, colorless to pale yellow

liquid

Analog (PEA)

Boiling Point

> 150°C @ 1013 hPa

(Decomposes)

Predicted (High MW)

Density

~1.20 - 1.25 g/cm3

Predicted (Cl adds density vs
PEA 1.[1]10)

Refractive Index

>1.55

Predicted (High RI Target)

Solubility

Insoluble in water; Soluble in
organic solvents (THF, DCM)

Lipophilic Ring

LogP (Octanol/Water)

>3.0

Predicted (Lipophilic)

Part 2: Hazard Identification & Toxicology (GHS)

Core Directive: Treat this substance with the rigorous safety protocols assigned to "Acrylates,

n.o.s." and "Chlorinated Aromatics."

GHS Classification (Derived)

Based on the toxico-phore analysis of the acrylate moiety and the chlorophenoxy group, the

following GHS classifications are assigned for safe handling:

o Skin Sensitization: Category 1 (H317) - High Confidence (Acrylate moiety)

e Aquatic Toxicity (Chronic): Category 2 (H411) - High Confidence (CI-Phenoxy moiety)
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» Skin/Eye Irritation: Category 2/2A (H315, H319)

Table 2: Hazard Statements & Precautionary Protocols

Prevention & Response

Hazard Code Statement
Protocol
Double Gloving: Use Nitrile
H317 May cause an allergic skin (0.21mm) under Laminate film
reaction.[2][3][4] gloves. Acrylates penetrate
rubber rapidly.
Zero Discharge: All waste must
a1l Toxic to aquatic life with long be collected as halogenated
lasting effects.[3] organic waste. Do not wash
down drains.
Eye Defense: Chemical splash
H319 Causes serious eye irritation. goggles required. Face shield
[2][4] recommended during
synthesis.
] Engineering Control: Handle
May cause respiratory _ -
H335 only in a certified fume hood

irritation.[4
4l with face velocity > 100 fpm.

Part 3: Technical Workflow — Synthesis & Handling[5]
3.1 Synthesis Logic (Schotten-Baumann Esterification)

For researchers requiring this monomer, direct synthesis is often preferred over sourcing due to
stability concerns. The standard protocol involves the reaction of 2-(4-chlorophenoxy)ethanol
with Acryloyl Chloride.

Reaction Scheme:
Critical Control Points:

o Temperature: The reaction is highly exothermic. Maintain T < 5°C during addition to prevent

polymerization.
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e Acid Scavenger: Triethylamine (TEA) or Pyridine must be used to neutralize HCI.

e Inhibition: The product must be stabilized immediately with 4-Methoxyphenol (MEHQ)
(typically 100-200 ppm).

3.2 Visualization: Synthesis & Safety Workflow

The following diagram outlines the logical flow for synthesizing and stabilizing the monomer,

including critical safety decision nodes.
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Figure 1: Step-by-step synthesis workflow emphasizing the critical temperature control barrier
to prevent runaway polymerization.

Part 4: Polymerization & Applications[6][7][8][9][10]
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4.1 Polymerization Mechanism

Like its parent PEA, 2-(4-chlorophenoxy)ethyl acrylate undergoes free-radical polymerization.
« Initiators: AIBN (thermal) or Irgacure series (photo-initiators).

o Reactivity: The electron-withdrawing chlorine atom on the aromatic ring may slightly reduce
the electron density of the vinyl group via induction (through the ether linkage), potentially
altering copolymerization ratios (r-values) compared to standard acrylates.

o Gel Effect: Due to the bulky side chain, the "gel effect" (auto-acceleration) may occur earlier
in bulk polymerization due to restricted diffusion.

4.2 Application Logic: Why use the Chlorinated Analog?

The decision to use this specific monomer over standard PEA is driven by the need for
Refractive Index (RI) tuning.

o Standard PEA: RI = 1.518[5]

e Chlorinated PEA: RI > 1.55 (Target)

This makes it ideal for:

 Intraocular Lenses (IOLs): High RI allows for thinner lenses.

» Optical Adhesives: Matching the RI of glass fibers to minimize signal loss.

o Shape Memory Polymers: The bulky aromatic interactions enhance Tg (Glass Transition
Temperature) and mechanical stiffness.

4.3 Visualization: Emergency Response Decision Tree

In the event of a spill or exposure during research, follow this logic flow.
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Figure 2: Emergency response logic distinguishing between personnel exposure and
environmental release protocols.

Part 5: Storage & Stability[4]

e Inhibitor: The monomer must contain an inhibitor (MEHQ) to prevent spontaneous
polymerization.

o Oxygen Requirement: Acrylate inhibitors require dissolved oxygen to function. Do not store
under pure Nitrogen. Store under air or a lean oxygen mix.

o Shelf Life: 6-12 months at 4°C. Check for turbidity (polymer formation) before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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